Cas no 88988-06-1 (3-Thiomorpholinone, 2-butyl-)
3-Thiomorpholinone, 2-butyl- structure
Product Name:3-Thiomorpholinone, 2-butyl-
CAS No:88988-06-1
MF:C8H15NOS
MW:173.275800943375
CID:617037
PubChem ID:13234092
Update Time:2025-04-19
3-Thiomorpholinone, 2-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiomorpholinone, 2-butyl-
- 2-butylthiomorpholin-3-one
- SCHEMBL10345512
- 88988-06-1
- DTXSID60530656
- IHAASKVYTDOONZ-UHFFFAOYSA-N
- 2-(1-Butyl)-3-thiomorpholinone
-
- Inchi: 1S/C8H15NOS/c1-2-3-4-7-8(10)9-5-6-11-7/h7H,2-6H2,1H3,(H,9,10)
- InChI Key: IHAASKVYTDOONZ-UHFFFAOYSA-N
- SMILES: S1CCNC(C1CCCC)=O
Computed Properties
- Exact Mass: 173.08743528g/mol
- Monoisotopic Mass: 173.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4Ų
3-Thiomorpholinone, 2-butyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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